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Compound Name: (-)-Sedamine

Cat. No.: B1199426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(-)-Sedamine is a naturally occurring piperidine alkaloid found predominantly in plants of the

Sedum genus.[1] As a member of the aralkylamine class of organic compounds, it features a

piperidine ring substituted with a phenylethanol group.[1] This guide provides a comprehensive

overview of the physical and chemical properties of (-)-Sedamine, including detailed

experimental protocols and visual representations of key processes. The information presented

is intended to support research and development activities involving this bioactive compound.

Chemical and Physical Properties
The chemical and physical properties of (-)-Sedamine are summarized in the tables below.

These properties are crucial for its identification, purification, and handling in a laboratory

setting.

Table 1: General and Physical Properties of (-)-Sedamine
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Property Value Reference(s)

IUPAC Name
(1S)-2-[(2S)-1-methylpiperidin-

2-yl]-1-phenylethanol
[2]

Molecular Formula C₁₄H₂₁NO [2]

Molecular Weight 219.32 g/mol [2]

Exact Mass 219.162314293 Da [2]

Melting Point 88-89°C [2]

Appearance Colorless elongated plates [2]

Solubility
Favorable in organic solvents,

limited water solubility.
[2]

Optical Rotation, [α] Levorotatory (-) [3]

Table 2: Physicochemical and Spectroscopic Properties
of (-)-Sedamine

Property Value/Description Reference(s)

pKa (Strongest Basic) 9.25 (Predicted) [1]

XLogP3-AA 2.4 [2]

Topological Polar Surface Area 23.5 Å² [2]

Mass Spectrometry (MS)
Molecular Ion Peak [M+H]⁺:

m/z 219
[2]

¹H NMR

Predicted ranges: Aromatic

(7.2-7.4 ppm), Alkyl (1.2-3.0

ppm), Methine (3.5-4.8 ppm),

Hydroxyl (variable).

[4][5][6]

¹³C NMR

Predicted ranges: Aromatic

(125-145 ppm), Alkyl (20-60

ppm), Methine (60-80 ppm).

[7]
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Experimental Protocols
Detailed methodologies for the extraction, synthesis, and characterization of (-)-Sedamine are

provided below.

Extraction from Natural Sources
(-)-Sedamine is a naturally occurring alkaloid that can be extracted from plants of the Sedum

species. A general acid-base extraction protocol is as follows:

Preparation of Plant Material: The plant material (e.g., leaves, stems) is dried and ground

into a fine powder to increase the surface area for extraction.

Acidic Extraction: The powdered plant material is macerated with a dilute acidic solution

(e.g., 0.1 M HCl or 5% acetic acid). This protonates the alkaloids, forming their water-soluble

salts.

Filtration: The mixture is filtered to remove solid plant debris, yielding an acidic aqueous

extract containing the alkaloid salts.

Basification: The acidic extract is basified by the addition of a base (e.g., ammonium

hydroxide or sodium carbonate) to a pH of approximately 9-10. This deprotonates the

alkaloid salts, converting them back to their free base form, which is less soluble in water.

Solvent Extraction: The basified aqueous solution is then extracted with an immiscible

organic solvent (e.g., dichloromethane or diethyl ether). The free base alkaloid will partition

into the organic layer.

Concentration and Purification: The organic extracts are combined, dried over an anhydrous

salt (e.g., sodium sulfate), and the solvent is removed under reduced pressure to yield the

crude alkaloid extract. Further purification can be achieved by techniques such as column

chromatography.
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General Acid-Base Extraction Workflow for (-)-Sedamine

Dried, powdered plant material

Maceration with dilute acid

Filtration

Acidic aqueous extract (alkaloid salts)

Basification (e.g., with NH4OH)

Extraction with organic solvent

Organic phase (free base alkaloid)

Concentration and Purification

(-)-Sedamine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simplified Enantioselective Synthesis Workflow

Cinnamyl Alcohol

Sharpless Asymmetric Epoxidation

Chiral Epoxy Alcohol

Regioselective Reduction

1,3-Diol

Functional Group Manipulations

Acyclic Precursor

Ring-Closing Metathesis

Piperidine Derivative

Deprotection/Reduction

(+)-Sedamine
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Biosynthesis of the Piperidine Nucleus in (-)-Sedamine

L-Lysine

Cadaverine

Decarboxylation

Δ¹-Piperideine

Oxidative deamination

Piperidine Ring of Sedamine

Further enzymatic steps

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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